Cas no 1691099-26-9 (2-(Pyrrolidin-2-yl)cycloheptane-1,3-dione)

• Product Name: 2-(Pyrrolidin-2-yl)cycloheptane-1,3-dione
• CAS No: 1691099-26-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5713702
• PubChem ID: 107430814
• Update Time: 2023-10-17

2-(Pyrrolidin-2-yl)cycloheptane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1691099-26-9
• 2-(Pyrrolidin-2-yl)cycloheptane-1,3-dione
• EN300-1125953
• 1,3-Cycloheptanedione, 2-(2-pyrrolidinyl)-

• Inchi： 1S/C11H17NO2/c13-9-5-1-2-6-10(14)11(9)8-4-3-7-12-8/h8,11-12H,1-7H2
• InChI Key： AHWBJSWRAKOFCA-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C1C1CCCN1)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 350.8±32.0 °C(Predicted)
• pka: 8.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds